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Compound of Interest

Compound Name: Methyl 2-(oxan-3-ylidene)acetate

Cat. No.: B13544737

Get Quote

Executive Summary & Application Scope

Methyl 2-(oxan-3-ylidene)acetate (IUPAC: Methyl 2-(dihydro-2H-pyran-3(4H)-ylidene)acetate)
represents a critical pharmacophore in medicinal chemistry, serving as a precursor for

spirocyclic ethers and a Michael acceptor in the synthesis of complex marine natural products
(e.g., Neopeltolide analogs).

This guide objectively compares the structural parameters of the oxan-3-ylidene scaffold
against its nitrogenous (morpholine) and aromatic (indoline) analogs. The focus is on the
exocyclic alkene geometry (E/Z isomerism) and ring conformation, which dictate biological
reactivity and metabolic stability.

Key Structural Differentiators[1]

e Ring Puckering: Unlike the rigid planar indole systems, the oxan-3-ylidene ring adopts a
distorted half-chair conformation to relieve 1,3-allylic strain.
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o Stereoselectivity: The thermodynamic stability of the E-isomer is driven by steric repulsion
between the ester moiety and the ring methylene protons.

o Packing: Crystal lattices are typically stabilized by weak

hydrogen bonds rather than strong

stacking, leading to lower melting points compared to aromatic analogs.

Synthesis & Crystallization Protocol

To obtain high-quality single crystals for X-ray diffraction, a stereoselective synthesis followed
by slow evaporation is required. The Horner-Wadsworth-Emmons (HWE) reaction is the
industry standard for generating the exocyclic double bond with high E-selectivity.

Experimental Workflow

Reagents: Tetrahydropyran-3-one, Trimethyl phosphonoacetate, Sodium hydride (NaH), THF.

e Activation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Dropwise add Trimethyl
phosphonoacetate (1.2 eq). Stir for 30 min until the solution becomes clear (formation of the
phosphonate carbanion).

o Olefination: Add Tetrahydropyran-3-one (1.0 eq) dropwise. Allow the mixture to warm to room
temperature and stir for 4—6 hours.

o Work-up: Quench with saturated

. Extract with diethyl ether. Dry over
and concentrate.

 Purification: Flash column chromatography (Hexane/EtOAc 9:1) separates the E (major) and
Z (minor) isomers.

o Crystallization: Dissolve the purified E-isomer in a minimum amount of hot methanol. Allow to
cool slowly to 4°C over 48 hours.

Reaction Pathway Visualization
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Figure 1: Horner-Wadsworth-Emmons pathway favoring the thermodynamic E-isomer due to

steric minimization.

Structural Comparison & Data Analysis

The following table contrasts the crystallographic parameters of the oxan-3-ylidene scaffold
with structurally related derivatives. Data is synthesized from high-resolution X-ray diffraction
studies of analogous exocyclic alkenes.

Table 1: Crystallographic Parameters Comparison
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- Oxan-3-ylidene Morpholin-3-ylidene Indolin-3-ylidene

eature
Acetate (Target) Acetate (Analog) Acetate (Ref)
Monoclinic / o o

Crystal System ] Monoclinic Monoclinic
Orthorhombic

Space Group (Common)

C=C Bond Length 1.33-1.34A 1.342(3) A 1.350(4) A
116° - 118° (

Exocyclic Angle 117.5° 122.4°
)

Ring Conformation Distorted Half-Chair Distorted Chair Planar

o E-isomer favored ) ) )

E/Z Selectivity E-isomer favored E-isomer exclusive
(>90%)

Packing Forces (Weak) (Strong) Stacking + H-bonds

In-Depth Structural Insights
1. Ring Conformation & Puckering

Unlike the Indolin-3-ylidene derivative, which is constrained to planarity by the aromatic
benzene ring fusion [1], the Oxan-3-ylidene ring exhibits flexibility. The

hybridization at C-3 forces the adjacent atoms (C-2 and C-4) into a coplanar arrangement, but
the distal atoms (C-5, C-6) twist out of the plane to minimize torsional strain, resulting in a half-
chair geometry. This puckering is critical for accommodating substituents at the C-4 or C-5
positions without severe steric clash.

2. EIZ Isomerism & Stability

The E-isomer (methoxycarbonyl group trans to the ring oxygen) is the thermodynamic product.

e Mechanism: In the Z-isomer, the carbonyl oxygen of the ester experiences electrostatic
repulsion from the ring oxygen (lone pair-lone pair repulsion) and steric clash with the C-2
methylene protons.
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» Validation: In the crystal structure of the morpholine analog, the E-geometry is confirmed by
the torsion angle

[2].

3. Intermolecular Interactions

The absence of a hydrogen bond donor (like the NH in morpholine or indole) significantly alters
the packing.

e Morpholine/Indole: Form strong intermolecular hydrogen bonded chains (

) leading to higher melting points (>150°C).

e Oxan-3-ylidene: Relies on weak

interactions and dipole-dipole alignment. This results in lower lattice energy and increased
solubility in organic solvents, a favorable trait for further synthetic derivatization.

Isomer Visualization Logic
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Figure 2: Logical basis for the thermodynamic preference of the E-isomer in oxan-3-ylidene
systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b13544737?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13544737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

